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Compound of Interest

Compound Name: 5-(Hydroxymethyl)-2-iodophenol

Cat. No.: B1320510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(Hydroxymethyl)-2-iodophenol,
a halogenated phenolic compound with potential applications in organic synthesis and

medicinal chemistry. This document consolidates its chemical and physical properties, safety

information, and outlines a representative synthetic approach.

Core Properties and Data
5-(Hydroxymethyl)-2-iodophenol, identified by the CAS Number 773869-57-1, is a

substituted aromatic compound. Its key quantitative data are summarized in the tables below

for ease of reference and comparison.

Chemical and Physical Properties
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Property Value Source(s)

CAS Number 773869-57-1 [1]

Molecular Formula C₇H₇IO₂ [1]

Molecular Weight 250.04 g/mol [1]

Melting Point 148 °C N/A

Boiling Point 273.9 °C at 760 mmHg N/A

Appearance

Solid; White to off-white or

cream-colored crystalline

powder

Solubility
Slightly soluble in water;

Soluble in ethanol and ether
N/A

Purity
Commercially available at

95%, 97%, and 98%
[1]

Safety and Handling Information
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Parameter Details Source(s)

Signal Word Warning [1]

Hazard Statements

H302 (Harmful if swallowed),

H312 (Harmful in contact with

skin), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), H332

(Harmful if inhaled), H335

(May cause respiratory

irritation)

[1]

Storage

Keep in a dark place, under an

inert atmosphere.

Recommended storage

temperatures range from 2-

8°C to ambient. Protect from

light.

[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-(Hydroxymethyl)-2-
iodophenol is not readily available in publicly accessible literature, a general two-step

conceptual pathway can be proposed based on standard organic chemistry reactions. This

involves the iodination of a phenol followed by hydroxymethylation.

Conceptual Synthetic Workflow
The synthesis can be envisioned as a two-stage process starting from a suitable phenol

derivative. The logical flow of this process is outlined in the diagram below.
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Conceptual Synthesis of 5-(Hydroxymethyl)-2-iodophenol

Starting Material
(e.g., 3-Hydroxymethylphenol)

Step 1: Electrophilic Iodination

Iodinating Agent
(e.g., I₂, H₂O₂)

Intermediate
(Iodinated Phenol)

Formation of C-I bond

Step 2: Hydroxymethylation
(if starting from 2-iodophenol)

Hydroxymethylating Agent
(e.g., Formaldehyde, Base)

Final Product
5-(Hydroxymethyl)-2-iodophenol

Introduction of -CH₂OH group

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 5-(Hydroxymethyl)-2-iodophenol.

Representative Experimental Protocol: Iodination of
Phenols
The following is a general procedure for the iodination of phenols, which represents a key step

in the synthesis of the target molecule. This protocol is adapted from a method for the

preparation of iodinated phenols using iodine and hydrogen peroxide in water.[2]

Materials:
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Substituted Phenol (e.g., 3-hydroxymethylphenol)

Iodine (I₂)

30% (m/v) Aqueous Hydrogen Peroxide (H₂O₂)

Distilled Water

10% (m/v) Aqueous Sodium Thiosulfate (Na₂S₂O₃)

Dichloromethane or Ethyl Acetate

Magnesium Sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Procedure:

To a solution of the appropriate phenol (2 mmol) and iodine (3 mmol, 0.762 g) in distilled

water (10 mL), add 30% aqueous hydrogen peroxide (6 mmol, 0.68 mL).[2]

Stir the mixture at room temperature or at 50 °C for 24 hours.[2]

After the reaction period, add a 10% aqueous solution of sodium thiosulfate (10 mL) to

quench any excess iodine.[2]

Extract the mixture with dichloromethane or ethyl acetate (3 x 20 mL).[2]

Combine the organic phases and dry over anhydrous magnesium sulfate.[2]

Filter the drying agent and concentrate the organic phase under reduced pressure to yield

the crude product.

Purify the crude product by column chromatography on silica gel.
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies in the public domain detailing the biological

activities or the direct involvement of 5-(Hydroxymethyl)-2-iodophenol in cellular signaling

pathways. However, the broader class of phenolic compounds is well-known for a wide range

of biological effects, often attributed to their antioxidant and free-radical scavenging properties.

[3][4]

Iodinated phenolic compounds, in particular, are of interest in medicinal chemistry and drug

discovery. The introduction of iodine can modulate the lipophilicity, metabolic stability, and

binding affinity of a molecule to its biological target.

Potential Areas of Investigation
Given the structural features of 5-(Hydroxymethyl)-2-iodophenol, potential areas for future

research into its biological activity could include:

Antimicrobial and Antifungal Activity: Halogenated phenols are known to possess

antimicrobial properties.

Enzyme Inhibition: The phenolic hydroxyl and hydroxymethyl groups could interact with the

active sites of various enzymes.

Antioxidant Capacity: Evaluation of its ability to scavenge free radicals and mitigate oxidative

stress.

The diagram below illustrates a general mechanism by which phenolic compounds can exert

their antioxidant effects, a potential activity of 5-(Hydroxymethyl)-2-iodophenol.

General Antioxidant Mechanism of Phenolic Compounds

Reactive Oxygen Species (ROS)
(e.g., •OH, O₂⁻)

Less Reactive Species

Neutralized by H•

Cellular Damage
(Lipid peroxidation, DNA damage)

Causes

Phenolic Compound
(Ar-OH)

Phenoxyl Radical
(Ar-O•)

Donates H•

Can be stabilized by resonance
or react with another radical
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Click to download full resolution via product page

Caption: A simplified diagram showing how phenolic compounds can neutralize reactive

oxygen species.

Conclusion
5-(Hydroxymethyl)-2-iodophenol is a chemical compound with well-defined physical and

chemical properties. While detailed experimental protocols for its synthesis and specific

biological activities are not extensively documented in readily available literature, its structure

suggests potential for further investigation in organic synthesis and medicinal chemistry. The

representative synthetic methods and potential biological roles outlined in this guide provide a

foundation for researchers and drug development professionals interested in exploring the

applications of this and similar iodinated phenolic compounds. Further research is warranted to

fully elucidate its synthetic accessibility and biological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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